Reduced XLFG oligosaccharide (XLFGol)
Description
Reduced XLFG oligosaccharide (XLFGol) is a derivative of the xyloglucan oligosaccharide XLFG, characterized by a reduced terminal glucose residue substituted with sorbitol. Its molecular formula is C₆₃H₁₀₈O₅₂, with a degree of polymerization (DP) of 11 and a formula weight (FW) of 1,697.49 . XLFGol is enzymatically derived from xyloglucan, a hemicellulosic polysaccharide critical for plant cell wall structure and stress adaptation. Its structure includes a backbone of β-1,4-linked glucose residues substituted with xylose, galactose, and fucose side chains (XLFG: X = xylose, L = galactose, F = fucose, G = glucose) . XLFGol is commercially available with >75% purity and is utilized in plant biology research to study cell wall dynamics, salt stress responses, and immune modulation .
Properties
Molecular Formula |
C40H70O33 |
|---|---|
Synonyms |
C57H98O47 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparative Analysis with Similar Xyloglucan Oligosaccharides
Structural Comparisons
XLFGol differs from non-reduced and substituted analogues in terminal group chemistry, solubility, and mass spectral profiles. Key structural distinctions include:
Key Observations :
- Terminal Reduction : XLFGol’s sorbitol terminus enhances stability against enzymatic hydrolysis compared to native XLFG .
- Acetylation : XLFG(Ac) exhibits altered solubility and interaction kinetics due to acetyl groups, impacting its role in cell wall remodeling .
- Branching : XLFGol’s fucose moiety distinguishes it from XXFGol and XXXG, enabling specific biological interactions (e.g., receptor binding) .
Salt Stress Adaptation
XLFGol and XLFG accumulate under salt stress in Arabidopsis thaliana, regulated by xyloglucan endotransglucosylase/hydrolase (XTH30). Mutants lacking XTH30 show reduced XLFG levels, impairing salt tolerance . In contrast, XXFG and XXXG abundances decrease under stress, suggesting divergent roles .
Enzymatic Specificity
- Digestion Profiles: Endoglucanases like ClXgl74A cleave XLFGol into DP4 fragments, whereas non-reduced XLFG produces larger oligosaccharides, reflecting structural accessibility differences .
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